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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068

An In-depth Technical Guide to 2-Ethoxypropanoyl chloride

Disclaimer: Direct experimental data and literature specifically for 2-ethoxypropanoyl chloride
are not readily available in published scientific sources. This guide has been compiled based
on established principles of organic chemistry and data from structurally analogous
compounds, such as propanoyl chloride and 2-chloropropionoyl chloride. The information
herein, particularly quantitative data, should be regarded as estimations and handled with
appropriate caution.

Introduction

2-Ethoxypropanoyl chloride is an acyl chloride derivative of 2-ethoxypropanoic acid. As an
acyl chloride, it is expected to be a reactive chemical intermediate, valuable in organic
synthesis for the introduction of the 2-ethoxypropanoyl group. Its high reactivity stems from the
electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which makes
the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack. This reactivity
makes it a potential building block in the synthesis of more complex molecules, including
pharmaceutical intermediates and other fine chemicals.

Physicochemical Properties

The following table summarizes the estimated physicochemical properties of 2-
ethoxypropanoyl chloride. These values are extrapolated from data for propanoyl chloride, 2-
chloropropionoyl chloride, and ethyl 2-ethoxypropanoate.
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Property Estimated Value Source of Analogy

Molecular Formula CsH9CIO2 -

Molecular Weight 136.58 g/mol -

Appearance Colorless to light yellow liquid General acyl chlorides

Odor Pungent, irritating General acyl chlorides
Based on propanoyl chloride

Boiling Point ~120-140 °C (at 760 mmHQg) (80 °C) and 2-chloropropionoyl
chloride (110 °C)[1][2]

Based on propanoyl chloride
) (1.06 g/mL) and 2-

Density ~1.1 g/mL ) )
chloropropionoyl chloride (1.31
g/mL)[3][4]

Reacts with water and
N alcohols. Soluble in aprotic )
Solubility ] General acyl chlorides[5]
organic solvents (e.qg.,
chloroform, ether, THF).
Highly reactive with
Reactivity nucleophiles, moisture General acyl chlorides

sensitive.

Synthesis

The most direct and common method for the synthesis of 2-ethoxypropanoyl chloride is the

reaction of its parent carboxylic acid, 2-ethoxypropanoic acid, with a chlorinating agent. Thionyl

chloride (SOCL) is a widely used reagent for this transformation due to the formation of

gaseous byproducts (SO2 and HCI), which simplifies purification.[6][7]

Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 2-Ethoxypropanoyl chloride.

Experimental Protocol: General Procedure for Acyl
Chloride Synthesis

Materials:

2-ethoxypropanoic acid

Thionyl chloride (SOCI2) (a slight excess, e.g., 1.2-1.5 equivalents)

Anhydrous N,N-dimethylformamide (DMF) (catalytic amount, a few drops)

Anhydrous reaction solvent (e.g., dichloromethane, toluene, or neat)
Procedure:

e To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a gas outlet connected to a scrubber (to neutralize HCI and SO2), add 2-
ethoxypropanoic acid.

« If using a solvent, add the anhydrous solvent to the flask.

o Slowly add thionyl chloride to the stirred solution at room temperature. An exothermic
reaction may be observed.

e Add a catalytic amount of anhydrous DMF.

» Heat the reaction mixture to reflux and monitor the reaction progress (e.g., by observing the
cessation of gas evolution). The reaction is typically complete within a few hours.
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 After the reaction is complete, allow the mixture to cool to room temperature.

* Remove any excess thionyl chloride and solvent by distillation, initially at atmospheric
pressure, then under reduced pressure.

» Purify the resulting crude 2-ethoxypropanoyl chloride by fractional distillation under
reduced pressure to obtain the pure product.

Reactions and Mechanisms

2-Ethoxypropanoyl chloride is expected to undergo nucleophilic acyl substitution reactions
typical for acyl chlorides. These reactions are generally rapid and exothermic.[8]

Key Reactions
o Hydrolysis: Reacts vigorously with water to form 2-ethoxypropanoic acid and hydrochloric

acid.[9]

» Alcoholysis (Esterification): Reacts with alcohols in the presence of a base (like pyridine) to
form esters.

o Aminolysis (Amidation): Reacts with ammonia, primary amines, or secondary amines to form
amides. A second equivalent of the amine is often used to neutralize the HCI byproduct.[10]

General Mechanism: Nucleophilic Acyl Substitution

The reaction proceeds via a two-step addition-elimination mechanism. The nucleophile first
attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. This is followed by
the elimination of the chloride ion, which is an excellent leaving group, and the reformation of
the carbon-oxygen double bond.[11]

Caption: General mechanism for nucleophilic acyl substitution of 2-ethoxypropanoyl chloride.

Applications in Drug Development

While there are no specific documented uses of 2-ethoxypropanoyl chloride in drug
development, its role can be inferred from the applications of similar acylating agents. Acyl
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chlorides are fundamental reagents for creating ester and amide bonds, which are prevalent in
many pharmaceutical compounds.

e Prodrug Synthesis: The ethoxypropanoyl group could be used to mask polar functional
groups (like alcohols or amines) in a drug molecule, potentially improving its lipophilicity and
membrane permeability.

» Intermediate Synthesis: It can serve as a building block for constructing larger, more
complex molecules that are precursors to active pharmaceutical ingredients (APIs). The
chirality at the 2-position offers potential for stereospecific synthesis.

Safety Information

Based on analogous compounds like propanoyl chloride and 2-chloropropionoyl chloride, 2-
ethoxypropanoyl chloride should be handled with extreme care.

Hazard Description Precaution

) Wear appropriate personal
] Causes severe skin burns and ] ]
Corrosive protective equipment (gloves,
eye damage.[2] ]
lab coat, eye/face protection).

Keep away from heat, sparks,
Flammable Flammable liquid and vapor. and open flames. Store in a

flammable-liquids cabinet.

) ) Handle under anhydrous
Reacts violently with water, B ) ]
) ) ) ) conditions. Store in a tightly
Reacts with Water releasing toxic and corrosive o
) sealed container in a dry
hydrogen chloride gas.[2] ]
environment.

Vapors are likely to be irritating ~ Use only in a well-ventilated
Inhalation Toxicity and toxic to the respiratory area, preferably in a chemical

tract. fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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